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Introduction

Azeotropic mixtures, which are liquid mixtures that have a constant boiling point and
composition throughout distillation, present a significant challenge in separation processes.
Traditional distillation methods are ineffective for separating the components of an azeotrope.
Extractive distillation, a method that involves introducing a third component, known as an
entrainer, is a widely used technique to overcome this limitation. The entrainer selectively alters
the relative volatility of the components in the azeotropic mixture, thereby enabling their
separation.[1][2]

lonic liquids (ILs) and Low Transition Temperature Mixtures (LTTMs) have emerged as
promising "green" entrainers due to their low vapor pressure, thermal stability, and tunable
properties.[1][3][4][5][6] Choline lactate, an ionic liquid derived from renewable resources, has
garnered attention for its potential in separating azeotropic mixtures, particularly alcohol-water
systems which are prevalent in biofuel production and pharmaceutical manufacturing.[1][3][4]
[7] This document provides detailed application notes and protocols for the use of choline
lactate as an entrainer in the separation of azeotropic mixtures.

Principle of Operation
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The addition of choline lactate to an azeotropic mixture, such as ethanol and water, alters the
intermolecular interactions between the components.[1][3] Choline lactate interacts
preferentially with one of the components, typically the more polar one (water), which reduces
its volatility. This change in volatility shifts the azeotropic point, and with a sufficient
concentration of the entrainer, the azeotrope can be completely broken, allowing for the
separation of the components through distillation.[1][3]

Applications

The primary application of choline lactate as an entrainer is in the separation of alcohol-water
azeotropes. This is particularly relevant in:

o Biofuel Production: Dehydration of ethanol produced from fermentation.[1][3]
o Pharmaceutical Manufacturing: Purification of solvents and reaction mixtures.
o Chemical Industry: Separation of various alcohol-water and other azeotropic mixtures.[8]

Studies have shown that choline lactate is effective in separating mixtures of water with
ethanol, 1-propanol, and 2-propanol.[8] Research suggests that it has stronger interactions with
2-propanol, indicating higher separation efficiency for this alcohol.[8]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on the use of choline
lactate and related compounds as entrainers for the ethanol-water azeotrope.

Table 1: Effect of Choline Lactate on the Azeotropic Composition of Ethanol-Water Mixture
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Mole Fraction of Choline

Azeotropic Mole Fraction

Reference
Lactate of Ethanol
0.00 ~0.89 [3]
Shifted to higher ethanol
0.10 _ [3]
concentration
Shifted to higher ethanol
0.15 _ [3]
concentration
0.20 Azeotrope broken [3]

Table 2: Relative Volatility of Ethanol to Water in the Presence of Choline Lactate

Mole Fraction of Choline

Relative Volatility (o) at

Ethanol Mole Fraction of Reference
Lactate
0.95
- ~1.33 (average for many ionic
Not specified [3]

liquids)

Experimental Protocols

This section provides detailed protocols for key experiments involving the use of choline

lactate as an entrainer.

Protocol 1: Determination of Vapor-Liquid Equilibrium

(VLE)

This protocol describes the experimental procedure to determine the VLE data of a ternary

system (e.g., ethanol + water + choline lactate).

Materials:
o Ethanol (anhydrous)

e Deionized water

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubs.rsc.org/en/content/articlepdf/2013/ra/c3ra40303c
https://pubs.rsc.org/en/content/articlepdf/2013/ra/c3ra40303c
https://pubs.rsc.org/en/content/articlepdf/2013/ra/c3ra40303c
https://pubs.rsc.org/en/content/articlepdf/2013/ra/c3ra40303c
https://www.benchchem.com/product/b15125037?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlepdf/2013/ra/c3ra40303c
https://www.benchchem.com/product/b15125037?utm_src=pdf-body
https://www.benchchem.com/product/b15125037?utm_src=pdf-body
https://www.benchchem.com/product/b15125037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15125037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Choline lactate

VLE apparatus (e.g., a dynamic recirculating still)

Gas chromatograph (GC) or other suitable analytical instrument for composition analysis

Pressure and temperature sensors

Procedure:

Mixture Preparation: Prepare binary and ternary mixtures of known compositions by mass.

Apparatus Setup:

o Assemble the VLE apparatus according to the manufacturer's instructions.

o Ensure the system is clean, dry, and leak-proof.

o Calibrate pressure and temperature sensors.

Equilibration:

o Charge the still with a prepared mixture of known composition.

o Heat the mixture to its boiling point while maintaining a constant pressure (e.g., 101.3
kPa).

o Allow the system to reach a steady state, where the temperature and pressure of the
boiling liquid and condensing vapor remain constant. This typically takes 1-2 hours.

Sampling:

o Once equilibrium is reached, carefully collect samples of the liquid and condensed vapor
phases.

Composition Analysis:

o Analyze the composition of the liquid and vapor samples using a calibrated gas
chromatograph or another appropriate analytical method.
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o Data Correlation:

o Correlate the experimental VLE data using a thermodynamic model such as the electrolyte
Non-Random Two-Liquid (e-NRTL) model.[3][9]

Protocol 2: Extractive Distillation

This protocol outlines the procedure for separating an ethanol-water azeotrope using choline
lactate as an entrainer in a laboratory-scale extractive distillation column.

Materials:
o Ethanol-water azeotropic mixture
e Choline lactate
» Extractive distillation column with a reboiler and condenser
o Pumps for feeding the azeotropic mixture and the entrainer
e Temperature and pressure sensors
o Collection vessels for distillate and bottom product
o Gas chromatograph (GC) for composition analysis
Procedure:
e Column Setup:

o Set up the extractive distillation column.

o Ensure all connections are secure and the column is properly insulated.
» Startup:

o Preheat the reboiler.

o Start the condenser cooling water flow.
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o Feed the choline lactate (entrainer) to the upper section of the column.

o Feed the ethanol-water azeotropic mixture to the middle section of the column.

e Operation:
o Control the reboiler heat duty and the feed flow rates to maintain stable column operation.
o Monitor the temperature profile along the column.

o The more volatile component (ethanol) will move up the column and be collected as the
distillate.

o The less volatile components (water and choline lactate) will move down the column and
be collected as the bottom product.

o Sampling and Analysis:

o Periodically collect samples of the distillate and bottom product.

o Analyze the composition of the samples using a GC to determine the separation efficiency.
e Shutdown:

o Stop the feeds.

o Turn off the reboiler heat.

o Allow the column to cool down.

Visualizations
Experimental Workflow for VLE Determination

Preparation Experiment Analysis
Prepare Mixtures ~_| Setup & Calibrate . Charge Still & | Collect Liquid & ~_| Analyze Composition . Correlate Data
(Binary & Ternary) | VLE Apparatus "1 Achieve Equilibrium | Vapor Samples o (e.g., GC) 1 (e.g., e-NRTL Model)
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Caption: Workflow for Vapor-Liquid Equilibrium (VLE) determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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